Cas no 1313435-40-3 (2-Bromo-6-isocyanopyridine)

• Product Name: 2-Bromo-6-isocyanopyridine
• CAS No: 1313435-40-3
• Molecular Formula: C₆H₃BrN₂
• Molecular Weight: 183.005419969559
• CID: 4739514
• PubChem ID: 46398143

2-Bromo-6-isocyanopyridine Properties

Names and Identifiers

• 2-Bromo-6-isocyanopyridine

• InChIKey： IVQGDEWHHLWZGB-UHFFFAOYSA-N
• Inchi： 1S/C6H3BrN2/c1-8-6-4-2-3-5(7)9-6/h2-4H
• SMILES： C1=C([N+]#[C-])N=C(Br)C=C1

Computed Properties

• Exact Mass: 181.94796g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.94796g/mol
• Heavy Atom Count: 9
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 17.2Ų